Cas no 2229553-32-4 (3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2-hydroxypropanoic acid)

• Product Name: 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2-hydroxypropanoic acid
• CAS No: 2229553-32-4
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 6376718
• PubChem ID: 165678043
• Update Time: 2025-10-30

3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2-hydroxypropanoic acid
• 3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-2-hydroxypropanoic acid
• EN300-1741550
• 2229553-32-4

• Inchi： 1S/C11H18N2O3/c1-6(2)13-8(4)9(7(3)12-13)5-10(14)11(15)16/h6,10,14H,5H2,1-4H3,(H,15,16)
• InChI Key： MWNHXCFXKXYKFZ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1C(C)=NN(C(C)C)C=1C

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2-hydroxypropanoic acid

Research Brief on 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2-hydroxypropanoic acid (CAS: 2229553-32-4)

In recent years, the compound 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2-hydroxypropanoic acid (CAS: 2229553-32-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole core and hydroxypropanoic acid moiety, has shown promising potential in various therapeutic applications, including anti-inflammatory and metabolic disorder treatments. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2-hydroxypropanoic acid involves a multi-step process, as detailed in recent publications. Key steps include the condensation of 3,5-dimethyl-1H-pyrazole with isopropyl halides, followed by functionalization to introduce the hydroxypropanoic acid group. Researchers have optimized these steps to improve yield and purity, with recent advancements focusing on green chemistry approaches to reduce environmental impact. The compound's structural elucidation has been confirmed via NMR and mass spectrometry, ensuring its chemical integrity for further studies.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory effects on specific inflammatory mediators, such as cyclooxygenase-2 (COX-2) and interleukin-6 (IL-6). In vitro studies using human cell lines demonstrated a dose-dependent reduction in pro-inflammatory cytokine production, suggesting its potential as a novel anti-inflammatory agent. Additionally, preliminary in vivo studies in rodent models have shown promising results in reducing edema and pain responses, with minimal adverse effects observed at therapeutic doses.

Beyond its anti-inflammatory properties, recent research has explored the compound's role in metabolic regulation. Studies indicate that 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2-hydroxypropanoic acid may modulate glucose uptake and lipid metabolism, making it a candidate for investigating metabolic syndrome and type 2 diabetes. Mechanistic studies suggest that the compound activates AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. These findings open new avenues for therapeutic development, particularly in addressing multifactorial diseases with inflammatory and metabolic components.

Despite these promising results, challenges remain in the clinical translation of this compound. Current research is focused on improving its pharmacokinetic profile, including bioavailability and half-life, through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this molecule into preclinical trials, with the goal of identifying lead candidates for further development.

In conclusion, 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2-hydroxypropanoic acid represents a compelling case study in the intersection of chemical biology and drug discovery. Its dual anti-inflammatory and metabolic regulatory effects position it as a versatile therapeutic candidate. Future research should prioritize elucidating its long-term safety profile and exploring synergistic effects with existing therapies. As the scientific community continues to unravel its full potential, this compound may soon emerge as a cornerstone in the treatment of complex, multifactorial diseases.